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Compound of Interest

Compound Name: 2-Acetyl-5-bromothiophene

Cat. No.: B160168 Get Quote

Essential Safety and Handling Guide for 2-Acetyl-5-
bromothiophene
This guide provides critical safety, operational, and disposal protocols for handling 2-Acetyl-5-
bromothiophene (CAS No. 5370-25-2). Adherence to these procedures is mandatory for

ensuring the safety of laboratory personnel and maintaining environmental compliance. This

substance is classified as hazardous and poses significant health risks upon exposure.

Hazard Summary: 2-Acetyl-5-bromothiophene is harmful if swallowed, inhaled, or in contact

with skin.[1][2] It is known to cause serious eye irritation, skin irritation, and may lead to

respiratory irritation.[1][3][4]

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of

appropriate personal protective equipment. The following PPE is mandatory when handling 2-
Acetyl-5-bromothiophene.
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Body Part Required PPE Specifications & Remarks

Eyes/Face Safety Goggles & Face Shield

Goggles should be tightly

fitting and conform to EN166

(EU) or OSHA 29 CFR

1910.133 (US) standards.[1][4]

A face shield is recommended

for additional protection

against splashes.[5]

Skin & Body
Chemical-resistant Gloves &

Laboratory Coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3] Inspect

gloves prior to use.[3] A lab

coat or chemical-resistant suit

should be worn.[6][7]

Respiratory
NIOSH/MSHA Approved

Respirator

Required when engineering

controls are insufficient, if

exposure limits are exceeded,

or if irritation is experienced.[4]

Use a respirator approved

under standards like NIOSH

(US) or EN 149 (EU).[1][4] A

type N95 respirator may be

suitable.

Operational and Logistical Plan
A systematic approach to handling 2-Acetyl-5-bromothiophene from receipt to disposal is

crucial for minimizing risks.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area. Operations should be

conducted within a certified chemical fume hood.[3]
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Safety Stations: Ensure that eyewash stations and safety showers are located close to the

workstation and are in good working order.[1][4]

Handling and Experimentation
Avoid all direct contact with skin, eyes, and clothing.[4]

Do not breathe dust, vapors, or spray.[4]

Employ sound industrial hygiene and safety practices. Do not eat, drink, or smoke in the

laboratory area.[1][3]

Wash hands and any exposed skin thoroughly after handling.[1]

Remove any contaminated clothing and wash it before reuse.[3]

Storage Procedures
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

This chemical is light-sensitive; protect from direct sunlight.[3]

Keep the product and any empty containers away from heat and sources of ignition.[1]

Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,

and strong reducing agents.[4]

Emergency and Disposal Protocols
First-Aid Measures
Immediate medical attention is required for any exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration. Seek

immediate medical attention.[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, ensuring to flush under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4]

Spill Response Plan
In the event of a spill, follow this workflow to ensure safety and proper cleanup.
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or shovel into container)

Collect Waste in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a 2-Acetyl-5-bromothiophene spill.
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Disposal Plan
Proper disposal of 2-Acetyl-5-bromothiophene and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This chemical is considered a hazardous waste. Generators must

determine the proper waste classification to ensure complete and accurate disposal

procedures.[3]

Collection: All waste materials, including the chemical itself and any contaminated

consumables (e.g., gloves, absorbent materials), must be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Disposal Vendor: Dispose of the chemical waste through a licensed and approved

hazardous waste disposal company. Do not dispose of the material down the drain or into

the environment.[3]

Regulations: Follow all local, regional, and national regulations for the disposal of hazardous

chemical waste.[3]

Chemical and Physical Properties
Property Value

Molecular Formula C6H5BrOS[3]

Molecular Weight 205.08 g/mol [3]

Appearance Solid

Melting Point 94-96 °C

Boiling Point 103 °C at 4 mmHg

CAS Number 5370-25-2[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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